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Compound of Interest

Compound Name: PI3K/Akt-IN-1

Cat. No.: B12421190

Get Quote

Product: PI3K/Akt-IN-1 (Dual PI3K/Akt Inhibitor) CAS No: 3033069-84-7 Molecular Weight:

465.53 g/mol Support Level: Senior Application Scientist

Introduction: The Stability Imperative
Welcome to the technical support hub for PI3K/Akt-IN-1. As a dual inhibitor targeting both PI3K

isoforms (

) and Akt, this compound acts as a critical molecular probe in oncology research, specifically for
leukemia and breast cancer models.[1][2]

The Scientist's Reality: The reproducibility of your kinase assays depends entirely on the

integrity of your small molecule inhibitor. PI3K/Akt-IN-1 is hydrophobic and sensitive to

moisture-induced degradation. Improper storage or reconstitution is the #1 cause of "failed"

experiments where the drug appears inactive.

This guide replaces generic advice with chemically grounded protocols to ensure your

values remain consistent from batch to batch.
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Receiving & Long-Term Storage (The "Unboxing"
Phase)
Q: I just received the shipment. The vial appears empty or has a thin film.[3] Is this normal? A:

Yes. Milligram quantities of lyophilized solid often coat the walls of the vial. Do not open the vial

immediately.

The Problem: The vial is likely at a different temperature than your room air. Opening a cold

vial introduces condensation (water), which degrades the compound.

The Protocol: Allow the vial to equilibrate to room temperature (approx. 1-2 hours) inside a

desiccator before opening.

Q: How should I store the powder vs. the solution? A: Follow this strict hierarchy to maximize

shelf life:

State Condition Stability Duration Notes

Lyophilized Powder -20°C 3 Years Keep desiccated.

Stock Solution

(DMSO)
-80°C 1 Year

Aliquot to avoid

freeze-thaw.

Stock Solution

(DMSO)
-20°C 1 Month

Short-term use only.

[2]

Working Solution

(Water/Media)
4°C / RT < 24 Hours Prepare fresh daily.

Reconstitution & Solubilization (The "Prep" Phase)
Q: Can I dissolve this in ethanol or water? A:No.

Water: Insoluble.[2][4] Attempting this will result in a suspension that yields erratic dosing.

Ethanol: Insoluble.[2]

The Only Choice:DMSO (Dimethyl Sulfoxide).[5][6]
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Solubility Limit: ~93 mg/mL (199.77 mM).[2]

Q: How do I prepare a Master Stock Solution? A:

Calculate: Use the molecular weight (465.53 g/mol ).[2] To make a 10 mM stock from 1 mg of

powder, you need

of DMSO.

Add Solvent: Add high-grade, anhydrous DMSO to the vial.

Dissolve: Vortex for 30-60 seconds. If particulates remain, sonicate in a water bath at 37°C

for 5-10 minutes.

Aliquot: Divide into single-use aliquots (e.g., 20-50

) to prevent freeze-thaw degradation.

Visualization: Reconstitution Decision Tree
The following logic flow ensures you do not waste expensive compound.
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Figure 1: Critical decision tree for solubilizing PI3K/Akt-IN-1. Note that only DMSO yields a

stable stock solution.

Experimental Application (In Vitro & In Vivo)[3][5][6]
Q: My cells are dying in the control group. Is the inhibitor toxic? A: Check your DMSO

concentration.

The Rule: The final concentration of DMSO in the cell culture well should never exceed

0.1%.

The Fix: Perform a "Intermediate Dilution."

Dilute your 10 mM DMSO stock 1:100 into culture media (yields 100

solution, 1% DMSO).

Use this intermediate solution to dose your cells.

Q: How do I formulate this for animal studies (In Vivo)? A: PI3K/Akt-IN-1 requires a vehicle to

stay in solution/suspension inside the animal.

Option A (Suspension - Oral Gavage): 0.5% CMC-Na (Carboxymethylcellulose Sodium).

Option B (Solution - IP/IV Injection):

5% DMSO (Solubilizer)

40% PEG300 (Co-solvent)[2]

5% Tween 80 (Surfactant)

50% ddH2O (Bulk)

Note: Add in this exact order. Vortex after each addition.

Visualization: Mechanism of Action
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Understanding where PI3K/Akt-IN-1 acts helps interpret downstream western blot results (e.g.,

reduction in p-Akt and p-S6).
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Figure 2: PI3K/Akt-IN-1 dual inhibition mechanism. By blocking both PI3K and Akt, the

compound prevents PIP3 generation and directly suppresses Akt phosphorylation, leading to

apoptosis.[7]
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Symptom Probable Cause Corrective Action

Precipitation in Media High concentration shock.

Do not add 100% DMSO stock

directly to cold media. Pre-

warm media to 37°C and

vortex immediately upon

addition.

Loss of Activity (High IC50) Moisture contamination.

DMSO is hygroscopic (absorbs

water). If your DMSO stock is

old or was left uncapped, the

compound has likely

degraded. Prepare fresh stock.

Inconsistent Replicates Freeze-thaw damage.

Did you refreeze the aliquot?

Small molecules in DMSO can

crash out during freezing.

Always use single-use

aliquots.

"Sticky" Solid
Electrostatic/Hygroscopic

nature.

Do not try to weigh <1 mg on a

standard balance. Dissolve the

entire vial content by adding a

calculated volume of DMSO

directly to the vendor vial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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